Cas no 179639-14-6 (5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)pentaneperoxoic acid)

• Product name: 5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)pentaneperoxoic acid
• CAS No: 179639-14-6
• MF: C₁₃H₁₃NO₅
• MW: 263.246
• CID: 2783111
• PubChem ID: 15430960

5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)pentaneperoxoic acid Chemical and Physical Properties

Names and Identifiers

• 179639-14-6
• DTXSID40572711
• 5-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)pentaneperoxoic acid
• DTXCID20523483
• SCHEMBL131161

• Inchi： InChI=1S/C13H13NO5/c15-11(19-18)7-3-4-8-14-12(16)9-5-1-2-6-10(9)13(14)17/h1-2,5-6,18H,3-4,7-8H2
• InChI Key： SVGUGZJLQICWLU-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 263.07937252Da
• Monoisotopic Mass: 263.07937252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9Ų
• XLogP3: 1.5